Cas no 1934697-96-7 (Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate)

• Product Name: Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate
• CAS No: 1934697-96-7
• MF: C₁₀H₁₁ClN₄O₂
• MW: 254.67294049263
• CID: 4817808
• Update Time: 2025-08-05

Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate
• ClC=1N=CC2=C(N=1)C=NN2C(=O)OC(C)(C)C
• Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate

• Inchi： 1S/C10H11ClN4O2/c1-10(2,3)17-9(16)15-7-5-12-8(11)14-6(7)4-13-15/h4-5H,1-3H3
• InChI Key： UJGWCTXQSYLLMT-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(C=NN2C(=O)OC(C)(C)C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 2.2
• Topological Polar Surface Area: 69.9

Additional information on Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate

Comprehensive Overview of Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate (CAS No. 1934697-96-7)

Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate (CAS No. 1934697-96-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolo[4,3-d]pyrimidine derivative is widely recognized for its potential as a building block in the synthesis of bioactive molecules. Its unique structure, featuring a chloro substituent and a tert-butyl carboxylate group, makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for heterocyclic compounds like Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate has surged due to their applications in targeting kinases and other enzymatic pathways. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors, which are critical in oncology and immunology. The compound’s CAS No. 1934697-96-7 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate involves multi-step organic reactions, including cyclization and functional group modifications. Its pyrazolo-pyrimidine core is a privileged scaffold in drug design, often associated with high binding affinity and selectivity. This aligns with current trends in fragment-based drug discovery, where researchers seek modular compounds to optimize pharmacokinetic properties.

From an industrial perspective, CAS 1934697-96-7 is valued for its stability and compatibility with various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig cross-couplings. These features make it a preferred choice for constructing complex molecules in high-throughput screening libraries. Additionally, its tert-butyl protecting group offers synthetic flexibility, enabling selective deprotection under mild conditions.

Environmental and regulatory considerations are also pivotal in the discussion of Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate. As sustainable chemistry gains traction, researchers are exploring greener synthetic routes for this compound, such as catalytic methods and solvent-free reactions. This addresses the rising demand for eco-friendly chemical processes without compromising yield or purity.

In summary, Tert-Butyl 5-chloro-1H-pyrazolo[4,3-d]pyrimidine-1-carboxylate (CAS No. 1934697-96-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, material science, and agrochemicals, making it a compound of enduring interest. As the scientific community continues to explore its potential, this pyrazolo-pyrimidine derivative is poised to remain a cornerstone of synthetic and medicinal research.